Cas no 1807131-93-6 (2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid
• CAS No: 1807131-93-6
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4805942
• Update Time: 2025-05-20

2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid

• Inchi： 1S/C8H7F3N2O2/c9-6(10)3-1-4(8(14)15)7(11)13-5(3)2-12/h1,6H,2,12H2,(H,14,15)
• InChI Key： DGWSITMFMVWDMH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C(N=C1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid

2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid: A Comprehensive Overview of Its Properties and Applications

2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid (CAS No. 1807131-93-6) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a versatile building block in modern synthetic chemistry. Its molecular structure combines the reactivity of a carboxylic acid with the stability imparted by fluorine atoms, making it an attractive candidate for drug discovery and material science applications.

The growing interest in fluorinated heterocycles like 2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid stems from their ability to modulate biological activity and improve metabolic stability. Researchers particularly value this compound's potential in developing kinase inhibitors and antimicrobial agents, as the fluorine atoms can significantly enhance binding affinity to target proteins. The presence of both electron-withdrawing (fluorine) and electron-donating (aminomethyl) groups creates interesting electronic properties that are being explored in various medicinal chemistry programs.

From a synthetic chemistry perspective, CAS 1807131-93-6 offers multiple reactive sites for further derivatization. The carboxylic acid moiety allows for amide bond formation or esterification, while the aminomethyl group can participate in reductive amination or acylation reactions. These characteristics make it a valuable intermediate for constructing more complex molecular architectures, particularly in the development of small molecule therapeutics targeting various disease pathways.

The pharmaceutical industry has shown particular interest in 2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid due to its potential applications in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, combined with its metabolic stability, makes it an attractive scaffold for neurological targets. Recent studies have explored its incorporation into molecules targeting neurodegenerative disorders and pain management, areas of high unmet medical need and significant research investment.

In agrochemical applications, derivatives of 2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid have demonstrated promising activity as plant growth regulators and pesticide intermediates. The fluorine atoms contribute to improved lipophilicity and membrane permeability, enhancing the bioavailability of active ingredients. This has led to increased research into its use for developing next-generation crop protection agents with improved environmental profiles and target specificity.

The synthesis of CAS 1807131-93-6 typically involves multi-step procedures starting from commercially available fluoropyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable manufacturing in the chemical industry. Process optimization for this compound remains an active area of research, with particular focus on improving yields and reducing the use of hazardous reagents.

Analytical characterization of 2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid presents unique challenges due to its multiple fluorine atoms. Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are essential for quality control and structural verification. The compound's physicochemical properties, including its pKa values and solubility profile, have been extensively studied to support formulation development in pharmaceutical applications.

Market demand for fluorinated pyridine derivatives like 1807131-93-6 has been steadily increasing, driven by the expanding pipeline of fluorine-containing drugs and agrochemicals. The compound's versatility as a pharmaceutical intermediate has positioned it as a valuable asset in contract research and manufacturing organizations (CRMOs). Recent patent literature reveals growing intellectual property activity surrounding derivatives of this scaffold, particularly in oncology and anti-infective therapeutic areas.

From a regulatory perspective, 2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers working with this compound should adhere to standard laboratory safety protocols for handling organic acids and amino compounds. Proper personal protective equipment and adequate ventilation are recommended when working with this material in laboratory settings.

The future outlook for CAS 1807131-93-6 appears promising, with several research groups investigating novel applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The compound's unique structural features make it particularly suitable for developing bifunctional molecules in these emerging therapeutic modalities. As the pharmaceutical industry continues to explore new chemical space, fluorinated heterocycles like this one are expected to play an increasingly important role in drug discovery efforts.

For researchers seeking high-quality 2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and documentation. Batch-to-batch consistency is particularly important for medicinal chemistry applications, where purity and impurity profiles can significantly impact biological testing results. Many contract manufacturers now offer custom synthesis services for this compound, allowing for scale-up according to specific project requirements.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylic acid (CAS No. 1807131-93-6) represents a valuable addition to the toolbox of synthetic and medicinal chemists. Its unique combination of functional groups and fluorine atoms provides numerous opportunities for molecular design across multiple application areas. As research into fluorinated compounds continues to expand, this particular derivative is likely to maintain its relevance in both academic and industrial settings, contributing to advancements in human health and agricultural science.